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Compound of Interest

Compound Name: 2-Methyltetrahydrofuran-3-one

Cat. No.: B1294639

Essential Safety and Handling Guide for 2-
Methyltetrahydrofuran-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Methyltetrahydrofuran-3-one, including detailed operational and disposal plans. Our goal is to
furnish you with the necessary procedural guidance to ensure a safe laboratory environment.

Hazard Overview

2-Methyltetrahydrofuran-3-one is a flammable liquid and vapor[1]. It is crucial to keep it away
from heat, sparks, open flames, and other ignition sources[1][2]. Safety data sheets present
some conflicting information regarding its health hazards. While some sources indicate it may
cause skin and eye irritation and can be harmful if swallowed, others suggest it has no irritant
effect on the skin or eyes[1]. Given these discrepancies, it is prudent to handle this chemical
with a high degree of caution and assume it is hazardous upon contact.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Methyltetrahydrofuran-3-one. The following
table summarizes the recommended equipment for various laboratory activities.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1294639?utm_src=pdf-interest
https://www.benchchem.com/product/b1294639?utm_src=pdf-body
https://www.benchchem.com/product/b1294639?utm_src=pdf-body
https://www.benchchem.com/product/b1294639?utm_src=pdf-body
https://prod.adv-bio.com/SDS-US/4040sdsus.pdf
https://prod.adv-bio.com/SDS-US/4040sdsus.pdf
https://www.vigon.com/product/methyl-2-tetrahydrofuran-3-one-coffee-furanone/?doc=MSDS/501273_vigon_sds_us_english.pdf&namee=Methyl2Tetrahydrofuran3oneCoffeeFuranoneSDS
https://prod.adv-bio.com/SDS-US/4040sdsus.pdf
https://www.benchchem.com/product/b1294639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Task Required Personal Protective Equipment

- Gloves: Chemical-resistant gloves (e.qg., Nitrile
rubber, Polyvinyl alcohol)[3][4]. - Eye Protection:

Routine Handling (Small Quantities) Safety glasses with side shields or chemical
splash goggles|[5]. - Lab Coat: Standard

laboratory coat.

- Gloves: Chemical-resistant gloves (e.g., PVA,

Viton for high solvent resistance)[3][6]. - Eye
Large-Scale Operations or Splashes Protection: Chemical splash goggles and a face

shield[1]. - Protective Clothing: Flame-retardant

and chemical-resistant apron or coveralls[7][8].

- Gloves: Heavy-duty chemical-resistant gloves.
- Eye Protection: Chemical splash goggles and
a face shield. - Respiratory Protection: Use a
) NIOSH/MSHA or European Standard EN 136
Spill Cleanup approved respirator with an organic vapor
cartridge if ventilation is inadequate or for large
spills[5]. - Protective Clothing: Chemical-

resistant suit or coveralls.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for the safe handling of 2-Methyltetrahydrofuran-3-one. The
following workflow outlines the key steps from acquisition to use.
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Caption: Workflow for Safe Handling of 2-Methyltetrahydrofuran-3-one.
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Experimental Protocol:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 2-Methyltetrahydrofuran-3-one[1].

Prepare Work Area: Ensure a well-ventilated work area, preferably a chemical fume hood.
Remove all potential ignition sources[1]. Have spill cleanup materials readily available.

Don Appropriate PPE: Wear the personal protective equipment as specified in the table
above for the intended task.

Dispense Chemical: Ground and bond containers when transferring the liquid to prevent
static discharge. Use non-sparking tools.

Perform Experiment: Carry out the experimental procedure, minimizing the generation of
vapors. Keep containers tightly closed when not in use[2].

Decontaminate: After use, decontaminate all surfaces and equipment that may have come
into contact with the chemical.

Doff PPE: Remove PPE in the correct order to avoid contamination.
Dispose of Waste: Dispose of all waste materials according to the disposal plan.

Disposal Plan

Proper disposal of 2-Methyltetrahydrofuran-3-one and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Liquid Waste: Collect unused 2-Methyltetrahydrofuran-3-one and solutions containing it in
a designated, labeled, and sealed waste container. The container should be compatible with
flammable organic solvents.

» Solid Waste: Contaminated items such as gloves, absorbent materials, and empty containers
must be collected in a separate, clearly labeled hazardous waste container. Empty
containers may retain product residue and should be handled as hazardous waste[2][5].
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Disposal Procedure:

All waste must be disposed of in accordance with local, regional, and national regulations[1][2].
Do not dispose of this chemical down the drain or with general household garbage[1]. Contact
your institution's environmental health and safety (EHS) office for specific guidance on
hazardous waste disposal procedures.
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Caption: Relationship between Hazards and Protective Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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